3,3-Dichloro-6,6-dimethylazepan-2-one

• CAS No.: 64442-16-6
• Molecular Formula: C8H13Cl2NO
• Molecular Weight: 210.10 g/mol
• IUPAC Name: 3,3-dichloro-6,6-dimethylazepan-2-one
• InChI: InChI=1S/C8H13Cl2NO/c1-7(2)3-4-8(9,10)6(12)11-5-7/h3-5H2,1-2H3,(H,11,12)
• InChI Key: WAPCWUSCAZFSBN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(C(=O)NC1)(Cl)Cl)C

Description

3,3-Dichloro-6,6-dimethylazepan-2-one is a seven-membered lactam (azepanone) derivative featuring two chlorine atoms at position 3 and two methyl groups at position 6. Chlorinated lactams like this are often intermediates in pharmaceutical or agrochemical synthesis due to their reactivity and ability to influence molecular conformation .

Comparison with Similar Compounds

Key Observations:

Substituent Effects :

• The dichloro groups in 3,3-Dichloro-6,6-dimethylazepan-2-one increase electronegativity and reactivity compared to methyl or ethyl substituents in analogs like 4,6-dimethylazepan-2-one . This makes it more prone to nucleophilic substitution or elimination reactions.
• The hydroxyphenyl group in 3-Ethyl-3-(3-hydroxyphenyl)-1-methylazepan-2-one introduces aromaticity and hydrogen-bonding capability, which are absent in the chlorinated target compound .

Molecular Weight and Solubility: The target compound’s higher molecular weight (estimated ~210 g/mol) compared to 4,6-dimethylazepan-2-one (141.21 g/mol) suggests reduced solubility in polar solvents. Chlorine’s lipophilic nature may also lower aqueous solubility relative to non-halogenated analogs.

Synthetic Considerations: Chlorinated azepanones likely require specialized reagents (e.g., chlorinating agents like PCl5 or SOCl2) for synthesis, increasing complexity compared to methylated derivatives, which can be synthesized via alkylation or Grignard reactions .

Potential Applications: The dichloro compound’s reactivity positions it as a candidate for further functionalization in drug discovery (e.g., as a scaffold for kinase inhibitors). In contrast, 3-Methylazepan-4-one hydrochloride’s protonated amine may favor use in salt forms for improved bioavailability .